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Compound of Interest

Compound Name: 5-Chloro-2-methylnicotinaldehyde

CAS No.: 1060814-56-3

Cat. No.: B1425859

Get Quote

Introduction: The Scaffold Advantage
5-Chloro-2-methylnicotinaldehyde represents a "privileged scaffold" in drug discovery due to

its high functional density. It offers three distinct orthogonal handles for chemical manipulation:

3-Formyl Group (Electrophile): Prime target for condensation reactions (Knoevenagel, Schiff

base).

2-Methyl Group (Nucleophile/Acidic): Activated by the pyridine nitrogen and electron-

withdrawing substituents (5-Cl, 3-CHO), rendering the methyl protons significantly acidic (

, lower in this substituted system). This allows for enamine formation or aldol-type
condensations.

5-Chloro Group (Leaving Group/Handle): A stable handle for late-stage diversification via

Palladium-catalyzed cross-coupling (Suzuki-Miyaura, Buchwald-Hartwig) after the

heterocyclic core is constructed.
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This guide details two high-value synthetic pathways:

Pathway A: Synthesis of Pyrido[2,3-d]pyrimidines (Kinase Inhibitor Scaffolds).

Pathway B: Synthesis of 1,6-Naphthyridines (Antiviral/Antibacterial Scaffolds).

Pathway A: Synthesis of Pyrido[2,3-d]pyrimidines
This protocol utilizes the "Enamine Route," exploiting the acidity of the 2-methyl group to create

a reactive intermediate that cyclizes with amidines.

Mechanism & Logic
The reaction proceeds via a 2-(dimethylamino)vinyl intermediate. The electron-withdrawing

nature of the 3-formyl and 5-chloro groups activates the 2-methyl group, allowing it to react with

-Dimethylformamide dimethyl acetal (DMF-DMA). The subsequent addition of a dinucleophile
(e.g., guanidine) closes the pyrimidine ring.

Experimental Protocol
Step 1: Formation of the Enamine Intermediate

Charge: In a dry round-bottom flask, dissolve 5-Chloro-2-methylnicotinaldehyde (1.0

equiv) in anhydrous DMF (0.5 M concentration).

Reagent: Add DMF-DMA (1.5 – 2.0 equiv).

Conditions: Heat the mixture to 110°C under

atmosphere for 4–6 hours.

Monitoring: TLC (EtOAc/Hexane) will show the disappearance of the starting aldehyde and

the appearance of a highly fluorescent yellow/orange spot (the enamine).

Workup: Remove excess solvent and DMF-DMA under reduced pressure. The residue

(usually a red/orange solid) is often pure enough for the next step. If necessary, recrystallize

from 2-propanol.

Step 2: Cyclization to Pyrido[2,3-d]pyrimidine
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Charge: Dissolve the enamine intermediate (from Step 1) in absolute ethanol or glacial

acetic acid.

Reagent: Add Guanidine Hydrochloride (1.5 equiv) and Potassium Carbonate (2.0 equiv) (if

using ethanol). Alternatively, use Urea or Thiourea for oxo/thio- analogs.

Conditions: Reflux for 8–12 hours.

Isolation: Cool to room temperature. Pour the mixture into ice-cold water.

Purification: Collect the precipitate by filtration. Wash with water and cold ethanol.

Recrystallize from DMF/Ethanol if required.

Quantitative Data Summary
Reagent
(Nucleophile)

Solvent/Base Product Type Typical Yield

Guanidine HCl EtOH /
2-Amino-6-chloro-

pyrido[2,3-

d]pyrimidine

75-85%

Urea AcOH / Reflux
6-Chloro-pyrido[2,3-

d]pyrimidin-2(1H)-one
60-70%

Thiourea EtOH / NaOEt

6-Chloro-pyrido[2,3-

d]pyrimidine-2(1H)-

thione

65-75%
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Caption: Step-wise synthesis of Pyrido[2,3-d]pyrimidine via enamine activation.
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Pathway B: Synthesis of 1,6-Naphthyridines
This protocol employs a Knoevenagel Condensation followed by an intramolecular cyclization.

This route is preferred for generating scaffolds with nitrile or ester functionalities at the 3-

position.

Mechanism & Logic
The aldehyde group condenses with an active methylene compound (e.g., Malononitrile) to

form a benzylidene intermediate. In the presence of a base, the adjacent 2-methyl group is

deprotonated and attacks the nitrile (or ester) moiety of the Knoevenagel adduct, closing the

pyridine ring B.

Experimental Protocol
Charge: Combine 5-Chloro-2-methylnicotinaldehyde (1.0 equiv) and Malononitrile (1.1

equiv) in Ethanol (10 mL/mmol).

Catalyst: Add a catalytic amount of Piperidine (5-10 mol%).

Conditions: Reflux the mixture for 3–5 hours.

Note: The reaction initially forms the benzylidene (yellow solid). Continued heating drives

the cyclization to the naphthyridine.

Monitoring: Monitor by TLC. The intermediate benzylidene (

) converts to the more polar naphthyridine (

).

Isolation: Cool the reaction mixture. The product usually precipitates as a solid.

Purification: Filter the solid. Wash with cold ethanol. Recrystallize from DMF/Water.

Product Characterization
The resulting scaffold is typically 2-amino-6-chloro-1,6-naphthyridine-3-carbonitrile. The amino

group at position 2 is derived from the cyclization onto the nitrile group of the malononitrile.
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Pathway Visualization
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Caption: Base-catalyzed cascade synthesis of 1,6-Naphthyridine derivatives.

Expert Insights & Troubleshooting
Handling the 5-Chloro Group: The chlorine atom at position 5 is relatively inert to nucleophilic

aromatic substitution (

) under the conditions described above. This is advantageous, as it preserves the halogen
for subsequent Suzuki-Miyaura coupling to introduce aryl or heteroaryl groups after the
bicyclic core is formed.
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Water Sensitivity:Pathway A (DMF-DMA) is moisture-sensitive. Ensure all glassware is

flame-dried and reagents are anhydrous. Hydrolysis of the DMF-DMA leads to low yields.

Regioselectivity: In Pathway B, if using unsymmetrical active methylenes (e.g., ethyl

cyanoacetate), the cyclization usually favors the attack on the cyano group over the ester,

yielding the 2-amino-3-ester derivative (or 2-hydroxy-3-cyano depending on conditions).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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